Cas no 42797-18-2 (o-(4-Biphenylylcarbonyl)benzoic acid)

• Product Name: o-(4-Biphenylylcarbonyl)benzoic acid
• CAS No: 42797-18-2
• MF: C₂₀H₁₄O₃
• MW: 302.323365688324
• MDL: MFCD00392368
• CID: 821519
• PubChem ID: 253660779
• Update Time: 2025-10-24

o-(4-Biphenylylcarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• o-(4-Biphenylylcarbonyl)benzoic acid
• 2-(4-Biphenylylcarbonyl)benzoic Acid
• 2-(4-Phenylbenzoyl)benzoic acid
• o-(4-Phenylbenzoyl)benzoic acid
• BENZOIC ACID, o-(4-BIPHENYLYLCARBONYL)-
• 2-([1,1'-biphenyl]-4-carbonyl)benzoic acid
• 2-(BIPHENYL-4-CARBONYL)-BENZOIC ACID
• 2-(1,1'-biphenyl-4-ylcarbonyl)benzoic acid
• Benzoic acid, 2-((1,1'-biphenyl)-4-ylcarbonyl)-
• NSC75270
• PubChem21856
• ChemDiv3_000002
• Oprea1_578886
• M
• MLS0011950
• T70909
• 2-([1,1'-Biphenyl]-4-ylcarbonyl)benzoic acid
• Benzoic acid, o-(4-biphenylcarbonyl)-
• Benzoic acid, 2-([1,1'-biphenyl]-4-ylcarbonyl)-
• MFCD00392368
• 42797-18-2
• NSC-75270
• SMR000554442
• BRD-K85357067-001-01-5
• SR-01000389381
• AC-22328
• o-(4-Biphenylylcarbonyl)benzoicacid
• EC 700-862-4
• V2U7C65UET
• SCHEMBL1402398
• 3-10-00-03455 (Beilstein Handbook Reference)
• B4532
• MLS001195075
• NCGC00177414-01
• DB-024838
• 2-(4'-phenylbenzoyl)benzoic acid
• HMS2875F21
• SY051423
• EU-0066831
• DS-15154
• NS00005044
• BRN 2658548
• CHEMBL1333982
• HMS1473A02
• 2-{[1,1'-BIPHENYL]-4-CARBONYL}BENZOIC ACID
• NSC 75270
• AKOS000266829
• IDI1_019320
• NBYNVBRXIUUSIG-UHFFFAOYSA-N
• CS-0156436
• SR-01000389381-1
• DTXSID90195479
• CCG-103170
• AI3-17641
• BDBM50388537
• J-523799
• Benzoic acid,1'-biphenyl]-4-ylcarbonyl)-

• MDL： MFCD00392368
• Inchi： 1S/C20H14O3/c21-19(17-8-4-5-9-18(17)20(22)23)16-12-10-15(11-13-16)14-6-2-1-3-7-14/h1-13H,(H,22,23)
• InChI Key： NBYNVBRXIUUSIG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)C1C=CC(=CC=1)C1C=CC=CC=1
• BRN： 2658548

Computed Properties

• Exact Mass: 302.09400
• Monoisotopic Mass: 302.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: No data available
• Density: 1.232
• Melting Point: 227.0 to 231.0 deg-C
• Boiling Point: 539.3±43.0 °C at 760 mmHg
• Flash Point: 294.1±24.7 °C
• Refractive Index: 1.632
• PSA: 54.37000
• LogP: 4.28280

o-(4-Biphenylylcarbonyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：DG4375000
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on o-(4-Biphenylylcarbonyl)benzoic acid

Comprehensive Guide to O-(4-Biphenylylcarbonyl)benzoic acid (CAS No. 42797-18-2): Properties, Applications, and Market Insights

O-(4-Biphenylylcarbonyl)benzoic acid (CAS No. 42797-18-2), also known as 4-Biphenylcarbonylbenzoic acid, is a specialized organic compound with significant applications in pharmaceutical intermediates and material science. This white to off-white crystalline powder is gaining attention due to its unique chemical structure, which combines a biphenyl moiety with a benzoic acid derivative. Researchers and industry professionals are increasingly interested in this compound for its potential in developing advanced materials and bioactive molecules.

The molecular structure of O-(4-Biphenylylcarbonyl)benzoic acid features a carboxyl group (-COOH) attached to a benzene ring, which is further connected to a biphenyl system through a carbonyl linkage. This distinctive architecture contributes to its intermediate properties in organic synthesis, particularly in the construction of more complex molecular frameworks. Current trends in green chemistry have sparked interest in developing more sustainable synthesis routes for this compound, aligning with the growing demand for eco-friendly chemical processes.

In pharmaceutical applications, O-(4-Biphenylylcarbonyl)benzoic acid serves as a valuable building block for drug discovery. Its structural features make it particularly useful in developing small molecule therapeutics, with potential applications in targeting various disease pathways. Recent studies have explored its derivatives as potential kinase inhibitors, a hot topic in cancer research. The compound's ability to participate in diverse chemical reactions, including esterification and amide formation, enhances its utility in medicinal chemistry.

The material science sector utilizes 42797-18-2 in the development of advanced polymeric materials and liquid crystals. Its rigid aromatic structure contributes to thermal stability in high-performance materials, making it attractive for electronics and display technologies. With the rapid growth of flexible electronics and OLED displays, researchers are investigating derivatives of this compound as potential components in next-generation materials.

From a market perspective, the demand for O-(4-Biphenylylcarbonyl)benzoic acid has shown steady growth, particularly in regions with strong pharmaceutical and advanced materials industries. The compound's global market is influenced by factors such as research funding in drug discovery and the expansion of specialty chemicals sectors. Quality specifications for this material typically emphasize high purity levels (>98%), with analytical methods including HPLC and NMR spectroscopy being crucial for characterization.

Storage and handling of CAS 42797-18-2 require standard precautions for organic compounds. It should be kept in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper laboratory safety practices should always be followed when working with this chemical. The compound's stability under various conditions makes it relatively easy to handle in research and industrial settings.

Recent advancements in computational chemistry have enabled better prediction of the properties and reactivities of O-(4-Biphenylylcarbonyl)benzoic acid derivatives. This aligns with the growing trend of AI-assisted drug discovery and materials design, where in silico methods help prioritize synthetic targets. Such approaches can significantly reduce development time and costs for new applications of this versatile intermediate.

The synthesis of 4-Biphenylcarbonylbenzoic acid typically involves Friedel-Crafts acylation reactions, with recent research focusing on catalytic methods that improve yield and selectivity. Green chemistry innovations in this area include the use of biocatalysts and recyclable catalysts, addressing the pharmaceutical industry's need for more sustainable processes. These developments are particularly relevant given the increasing regulatory emphasis on green manufacturing practices.

Analytical characterization of O-(4-Biphenylylcarbonyl)benzoic acid presents some unique challenges due to its structural features. Modern techniques such as high-resolution mass spectrometry (HRMS) and X-ray crystallography provide detailed structural information that is valuable for quality control and research purposes. These analytical methods are crucial for verifying the identity and purity of the compound, especially when used in sensitive applications like pharmaceutical synthesis.

Looking to the future, CAS 42797-18-2 is poised to play an important role in several emerging technologies. Its potential applications in organic electronics, particularly as a building block for novel semiconducting materials, are currently being explored. Additionally, the compound's derivatives may find use in metal-organic frameworks (MOFs), a rapidly growing area in materials science with applications ranging from gas storage to catalysis.

For researchers and procurement specialists seeking O-(4-Biphenylylcarbonyl)benzoic acid, it's important to consider factors such as purity grade, packaging options, and supplier reliability. The compound is available from several specialty chemical suppliers, with custom synthesis services often offered for specific derivative needs. As with any research chemical, proper documentation including certificates of analysis (CoA) should be requested to ensure material quality.

The environmental fate and biodegradability of 42797-18-2 are subjects of ongoing research, particularly as regulatory requirements for chemical sustainability become more stringent. Preliminary studies suggest moderate persistence in the environment, prompting investigations into green chemistry alternatives for its synthesis and applications. These considerations are increasingly important in the chemical industry's transition toward more sustainable practices.

In conclusion, O-(4-Biphenylylcarbonyl)benzoic acid (CAS No. 42797-18-2) represents a versatile and valuable compound with wide-ranging applications in pharmaceuticals and advanced materials. Its unique structural features continue to inspire new research directions, particularly in areas like drug discovery and functional materials development. As synthetic methodologies advance and application areas expand, this compound is likely to maintain its importance in chemical research and industrial applications for years to come.